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Compound of Interest |

Compound Name: Deoxy-5-methylcytidylic acid
CAS No.: 2498-41-1
Cat. No.: B1583386
Get Quote
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Executive Summary & Core Directive

Deoxy-5-methylcytidylic acid (5-Methyl-dCMP) is a modified nucleotide intermediate primarily
used in epigenetic research to study DNA methylation dynamics.[1] Unlike its synthetic analog
5-aza-2'-deoxycytidine (Decitabine)—which is a potent cytotoxin and DNA methyltransferase
inhibitor—5-Methyl-d CMP is a naturally occurring metabolite and generally presents a low
hazard profile [1].[1]

Core Directive: While 5-Methyl-dCMP is not classified as a P-listed or U-listed acute hazardous
waste by the EPA, professional GLP (Good Laboratory Practice) standards dictate that it must
not be disposed of via sanitary sewer systems (drains).[1] It shall be segregated into Non-
Hazardous Chemical Waste or Biohazardous Waste streams depending strictly on its
experimental context.

Hazard Identification & Technical Properties

Before disposal, verify the material identity. Confusion with cytotoxic analogs is a common

compliance risk.[1]
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Physicochemical Data for Disposal

Property

Specification

Operational Relevance

Chemical Name

2'-Deoxy-5-methylcytidine 5'-

Standard nomenclature for

monophosphate waste tags.[1]
Required for chemical
CAS Number 2498-41-1 , _
inventory tracking.[1]
Nitrogen/Phosphorus content
Molecular Formula C10H16N3O7P (relevant for environmental

release).

Physical State

White Crystalline Powder

Aerosolization risk is low but
possible; use N95/P100 if
handling bulk.[1]

Solubility

Soluble in Water/Buffers

Readily dissolves; spills can be
diluted and wiped.[1]

GHS Classification

Not Classified as Hazardous

[2]

No specific UN transport

number required for waste.

Stability

Stable at -20°C

Does not form peroxides or

explosive byproducts.[1]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Senior Scientist Insight:Do not conflate 5-Methyl-dCMP with 5-Aza-dC. The latter is a "suicide

substrate" for enzymes and requires cytotoxic waste handling. 5-Methyl-dCMP is a standard

metabolite. If your protocol uses both, default to the stricter (cytotoxic) waste stream to prevent

cross-contamination errors.

Waste Segregation Logic
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Effective disposal relies on the "Point of Generation" principle. Use the decision matrix below to
determine the correct waste stream.

Waste Generation Point:
5-Methyl-dCMP

Is the compound in contact
with biological agents?
(Cells, Viruses, Bacteria)

O (Pure Chemical/Stock)

YES (e.g., Cell Culture Media) | Is the waste Liquid or Solid?

SOLID (Powder, Gloves, Tubes) \LIQUID (Stock Solutions, Buffers)

STREAM A: STREAM B: STREAM C:

Biohazardous Waste

Solid Chemical Waste Liquid Chemical Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating nucleotide waste streams. Note that biological
contamination overrides chemical classification.

Detailed Disposal Protocols
STREAM A: Biohazardous Waste (Cell Culture
Applications)

Context: Used in media to treat cells, or combined with viral vectors.[1] Rationale: The
biological agent (cells/virus) dictates the hazard, not the nucleotide.

e Collection: Collect all liquid media containing 5-Methyl-dCMP in a vacuum flask containing
10% bleach (final concentration) or Wescodyne.

» Deactivation: Allow chemically treated liquid to sit for 30 minutes.
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Disposal:

o Liquids: Can often be drain-disposed after full decontamination (verify local institutional
guidelines).[1] If drain disposal is prohibited, transfer to a "Deactivated Liquid Biohazard"
carboy.

o Solids: Pipette tips, flasks, and plates go immediately into Red Biohazard Bags (autoclave
bags).[1]

Terminal Treatment: Autoclave solids at 121°C, 15 psi for 30—60 minutes before entering the
municipal waste stream [3].

STREAM B: Solid Chemical Waste (Dry Reagents &
Consumables)

Context: Expired powder, contaminated weighing boats, gloves, and paper towels from spill

cleanup.[1]

Container: Use a clear, heavy-duty polyethylene bag or a wide-mouth HDPE drum.[1]
Labeling: Affix a "Non-Hazardous Chemical Waste" label.

o Constituents: "Deoxy-5-methylcytidylic acid (Nucleotide) - Solid".[1]

o Hazard Checkbox: Leave "Toxic/Flammable" unchecked.[1] Mark "Non-Regulated".[1]

Procedure: Double-bag any loose powder to prevent dusting.[1] Zip-tie or seal the bag
securely.

Handoff: Transfer to your facility's chemical waste accumulation area for incineration or
landfill (depending on local vendor capabilities).

STREAM C: Liquid Chemical Waste (Stock Solutions)

Context: Unused stock solutions (e.g., 10mM in water/TE buffer) that have not touched cells.[1]

Container: 4L or 10L HDPE Carboy (compatible with agqueous organics).
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» Segregation: Can be co-mingled with other non-halogenated aqueous organic solvents (e.g.,
buffers, trace ethanol).[1] Do not mix with strong oxidizers.

e Labeling:

o Tag: "Aqueous Waste with Trace Organics".[1]

o Chemicals:[1][2][3][4][5] "Water (99%), Deoxy-5-methylcytidylic acid (<1%)".[1]

o Neutralization: No pH adjustment is required as the compound is generally neutral in

solution.

Spill Response & Cleanup

Although 5-Methyl-dCMP is low-hazard, spills should be managed to maintain a clean

workspace and prevent assay interference.[1]

Step Action Technical Note
1 PPE Wear nitrile gloves, lab coat, Standard BSL-1/Chemical
' and safety glasses.[1] Hygiene protection.[1]
If liquid, cover with absorbent )
) ) Wetting the powder prevents
2. Contain pads.[1] If powder, cover with o )
aerosolization during cleanup.
wet paper towel.[1]
) ) Bleach degrades residual

Wipe the area with 10% bleach ] )

3. Clean nucleic acids; ethanol removes

followed by 70% ethanol.

bleach residue.

4.[1] Dispose

Place all cleanup materials into
Stream B (Solid Chemical
Waste).

Do not place chemical spill

debris in regular trash.[1]

References

« National Center for Biotechnology Information (2024).PubChem Compound Summary for

CID 440055, 5-Methyl-2'-deoxycytidine.[1] Retrieved from [Link][1]

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://cot.food.gov.uk/sites/default/files/cot/comsection.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2_-deoxycytidine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6130478/
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxycytidine-5_-Monophosphate
https://www.benchchem.com/product/b1583386/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-deoxy-5-methylcytidylic-acid-5-methyl-dcmp-1
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2_-deoxycytidine
https://www.bocsci.com/product/5-methyl-2-deoxycytidine-5-monophosphate-cas-2498-41-1-298689.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« University of Georgia (2024).Biosafety Manual: Biohazardous Waste Disposal Guidelines.
Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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